Cas no 2228758-31-2 (3-methoxy-3-(5-phenylthiophen-2-yl)methylazetidine)

• Product Name: 3-methoxy-3-(5-phenylthiophen-2-yl)methylazetidine
• CAS No: 2228758-31-2
• MF: C₁₅H₁₇NOS
• MW: 259.366582632065
• CID: 6292744
• PubChem ID: 165899603
• Update Time: 2025-10-30

3-methoxy-3-(5-phenylthiophen-2-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-(5-phenylthiophen-2-yl)methylazetidine
• EN300-1876778
• 2228758-31-2
• 3-methoxy-3-[(5-phenylthiophen-2-yl)methyl]azetidine

• Inchi： 1S/C15H17NOS/c1-17-15(10-16-11-15)9-13-7-8-14(18-13)12-5-3-2-4-6-12/h2-8,16H,9-11H2,1H3
• InChI Key： DRXRIVOCNFQBKI-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1CC1(CNC1)OC

Computed Properties

• Exact Mass: 259.10308534g/mol
• Monoisotopic Mass: 259.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-methoxy-3-(5-phenylthiophen-2-yl)methylazetidine

3-Methoxy-3-(5-Phenylthiophen-2-yl)methylazetidine: A Comprehensive Overview of CAS No. 2228758-31-2

3-Methoxy-3-(5-phenylthiophen-2-yl)methylazetidine (CAS No. 2228758-31-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 3-methoxy-3-(5-phenylthiophen-2-yl)methylazetidine is C₁₆H₁₇NOS, with a molecular weight of 283.4 g/mol. The compound features a central azetidine ring, which is a four-membered heterocyclic ring containing one nitrogen atom. The presence of the methoxy group and the phenylthiophene moiety imparts specific chemical and physical properties to the molecule. These structural elements contribute to its stability, solubility, and reactivity, making it an attractive candidate for further investigation.

Synthesis Methods

The synthesis of 3-methoxy-3-(5-phenylthiophen-2-yl)methylazetidine has been explored through various synthetic routes. One common approach involves the reaction of an azetidine derivative with a suitable electrophile, such as a halide or an acid chloride. For instance, a recent study published in the Journal of Organic Chemistry reported a high-yield synthesis method using palladium-catalyzed coupling reactions. This method not only improves the efficiency of the synthesis but also enhances the purity and yield of the final product.

Biological Activities

3-Methoxy-3-(5-phenylthiophen-2-yl)methylazetidine has demonstrated a range of biological activities that make it a valuable target for drug development. One of its most notable properties is its ability to modulate specific receptors in the central nervous system (CNS). Research has shown that this compound can act as an agonist or antagonist at certain G protein-coupled receptors (GPCRs), which are involved in various physiological processes such as pain perception, mood regulation, and cognitive function.

In addition to its CNS effects, 3-methoxy-3-(5-phenylthiophen-2-yl)methylazetidine has also been investigated for its potential anti-inflammatory and anti-cancer properties. Preclinical studies have indicated that it can inhibit the production of pro-inflammatory cytokines and reduce tumor growth in vitro and in vivo models. These findings suggest that this compound may have therapeutic applications in treating inflammatory diseases and cancer.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3-methoxy-3-(5-phenylthiophen-2-yl)methylazetidine into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Early data from these trials have shown favorable outcomes, with no significant adverse effects reported at therapeutic doses.

The future prospects for this compound are bright, as ongoing research continues to uncover new potential applications and mechanisms of action. For instance, recent studies have explored its use in combination therapies with existing drugs to enhance treatment efficacy and reduce side effects. Additionally, efforts are being made to optimize its chemical structure through structure-activity relationship (SAR) studies to improve its potency and selectivity.

Conclusion

In conclusion, 3-methoxy-3-(5-phenylthiophen-2-yl)methylazetidine (CAS No. 2228758-31-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating CNS disorders, inflammatory diseases, and cancer make it an exciting target for further research and development. As more clinical data becomes available, it is likely that this compound will play a significant role in advancing medical treatments and improving patient outcomes.